Cas no 1214348-82-9 (5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1214348-82-9
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4984916
• Update Time: 2025-05-19

5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride
• 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C13H7ClF3NO/c14-12(19)10-7-9(8-3-5-18-6-4-8)1-2-11(10)13(15,16)17/h1-7H
• InChI Key： QTIWMOHUVISCDA-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C(F)(F)F)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl chloride

5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride (CAS No. 1214348-82-9)

The compound 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride (CAS No. 1214348-82-9) is a highly specialized organic chemical with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a pyridine ring, a trifluoromethyl group, and a benzoyl chloride moiety. The integration of these functional groups imparts exceptional chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride through multi-step processes involving Friedel-Crafts acylation and subsequent functionalization. Researchers have explored various reaction conditions to optimize yield and purity, ensuring that this compound meets the stringent requirements of modern drug discovery programs. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the compound, making it an attractive candidate for medicinal chemists.

In terms of applications, 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride has been extensively used as an intermediate in the synthesis of heterocyclic compounds with potential pharmacological activities. For instance, studies have demonstrated its role in the development of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The pyridine ring contributes to the molecule's aromaticity and ability to form hydrogen bonds, further enhancing its suitability for biological applications.

Moreover, the compound has shown promise in agrochemical research, particularly in the design of selective herbicides and insecticides. Its ability to interact with specific biochemical pathways makes it a valuable tool for developing eco-friendly pest control solutions. Recent research has focused on improving the environmental profile of this compound by exploring biodegradable derivatives and sustainable synthesis routes.

From a structural perspective, 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride exhibits a high degree of molecular complexity, which is reflected in its spectroscopic properties. Advanced analytical techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity. These studies have provided insights into the molecule's electronic properties and reactivity under various conditions.

In conclusion, 5-(Pyridin-4-yl)-2-(trifluoromethyl)benzoyl Chloride (CAS No. 1214348-82-9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to play an even more pivotal role in the development of novel therapeutic agents and advanced materials.